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Compound of Interest

4-Bromo-2-fluoro-5-
Compound Name:
nitrobenzonitrile

cat. No.: B3030370

An In-Depth Technical Guide to the Safe Handling of 4-Bromo-2-fluoro-5-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Section 1: Compound Identification and
Significance

4-Bromo-2-fluoro-5-nitrobenzonitrile is a highly functionalized aromatic compound with the
molecular formula C7H2BrFN202 and a molecular weight of approximately 245.01 g/mol .[1] Its
CAS Registry Number is 893615-25-3.[1][2] The molecule's structure, featuring bromo, fluoro,
nitro, and nitrile functional groups, makes it a valuable and versatile intermediate in advanced
organic synthesis. These reactive sites allow for selective chemical transformations, rendering
it particularly useful in the development of novel pharmaceuticals and agrochemicals where
precise molecular architecture is key to biological activity.[1] Given its complex reactivity and
implicit toxicological profile, a thorough understanding of its hazards and handling requirements
is paramount for ensuring laboratory safety.

Section 2: Comprehensive Hazard Analysis

While a comprehensive, officially reviewed toxicological profile for 4-Bromo-2-fluoro-5-
nitrobenzonitrile is not thoroughly established, a robust hazard assessment can be
synthesized by examining data on structurally similar compounds and the known risks
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associated with its constituent functional groups. The hazards presented by related
halogenated and nitrated benzonitriles are significant and should be considered directly
applicable.[3][4]

GHS Classification and Hazard Statements

Based on data from analogous compounds, 4-Bromo-2-fluoro-5-nitrobenzonitrile should be
treated as a hazardous substance. The following GHS classifications, derived from similar
chemicals, provide a baseline for risk assessment.

Hazard Class Category Hazard Statement Source

o H302: Harmful if
Acute Toxicity, Oral Category 4 [3114]
swallowed

. H312: Harmful in
Acute Toxicity, Dermal  Category 4 ] ] [3114]
contact with skin

Acute Toxicity, H332: Harmful if
) Category 4 ] [31[4]
Inhalation inhaled
Skin H315: Causes skin
) o Category 2 S [315]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2A N [3][5]
Damage/Irritation eye irritation
Specific Target Organ H335: May cause
. Category 3 : — [31[5]
Toxicity respiratory irritation

Signal Word: Warning[3]

Toxicological Profile: A Mechanistic Perspective

The toxicity of 4-Bromo-2-fluoro-5-nitrobenzonitrile is multifactorial, stemming from its
distinct chemical moieties:

« Nitrile Group (-CN): Benzonitriles can be metabolized to release cyanide ions, which inhibit
cellular respiration, leading to systemic toxicity.[6] Although the rate of metabolism varies, the
potential for cyanide poisoning necessitates treating this compound with extreme caution.
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Symptoms of exposure can include respiratory distress, convulsions, and loss of
consciousness.[6]

» Halogenated Aromatic Core: The bromo- and fluoro- substituents on the benzene ring
enhance the molecule's reactivity and lipophilicity, potentially increasing its ability to be
absorbed through the skin and interfere with biological systems. Halogenated aromatic
compounds are known for their persistence and potential for bioaccumulation.[7]

» Nitro Group (-NOz2): The nitro group is an electron-withdrawing group that activates the
aromatic ring, making the compound susceptible to nucleophilic substitution reactions. From
a toxicological standpoint, nitroaromatic compounds can be metabolized to reactive
intermediates that may exert toxic effects.

Combustion of this compound may produce highly toxic gases, including nitrogen oxides
(NOx), carbon oxides, hydrogen cyanide, hydrogen fluoride, and hydrogen bromide.

Section 3: Risk Mitigation and Safe Handling
Protocols

A multi-layered approach to safety, encompassing engineering controls, personal protective
equipment, and stringent operational procedures, is essential for handling this compound.

Engineering Controls: The First Line of Defense

e Chemical Fume Hood: All manipulations of 4-Bromo-2-fluoro-5-nitrobenzonitrile, including
weighing, transfers, and reactions, must be conducted inside a certified chemical fume hood
to prevent inhalation of dust or vapors.[8][9]

o Ventilation: The laboratory must be well-ventilated to ensure that any fugitive emissions are
diluted and removed.[10]

» Designated Area: All work with this compound should occur in a designated area of the lab,
clearly marked with hazard signage. This practice limits cross-contamination and alerts other
personnel.[11]

Personal Protective Equipment (PPE)
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Proper PPE is mandatory and should be selected based on a thorough risk assessment.[8]

o Eye and Face Protection: Chemical safety goggles are required at a minimum. When there is
a risk of splashing, a face shield should be worn in addition to goggles.[3][10]

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber, must be worn. Gloves
must be inspected for tears or holes before each use.[8][10] Employ the proper glove
removal technique (without touching the glove's outer surface) to avoid skin contact.[10]
Contaminated gloves should be disposed of as hazardous waste.[10]

o Skin and Body Protection: A laboratory coat is required. For procedures involving larger
guantities or a high potential for splashing, chemical-resistant coveralls or an apron should
be used.[8] Shoes must be closed-toe.[9]

» Respiratory Protection: If engineering controls are not sufficient to maintain exposure below
acceptable limits, a NIOSH/MSHA or European Standard EN 149 approved respirator must
be used.[12]

Standard Operating Procedure (SOP) for Handling

The following step-by-step protocol ensures a systematic and safe approach to handling solid
4-Bromo-2-fluoro-5-nitrobenzonitrile.

e Pre-Handling Preparation:

o

Verify that the chemical fume hood is operational and the sash is at the appropriate height.

[¢]

Assemble all necessary equipment (spatulas, weigh paper, glassware, waste containers)
inside the fume hood.

[¢]

Ensure an appropriate spill kit and emergency contact information are readily accessible.

[¢]

Don all required PPE as specified in Section 3.2.
» Weighing and Transfer:

o Perform all weighing operations within the fume hood or a ventilated balance enclosure to
minimize the risk of inhaling fine powders.[11]
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o Use a spatula to carefully transfer the desired amount of the solid from the stock bottle to
a tared container.

o Avoid generating dust. If the material is dusty, handle it with extra care.[10]
o Close the primary container tightly immediately after dispensing.
e Post-Handling:

o Clean any residual powder from the spatula and work surfaces using a solvent-moistened
wipe. Dispose of the wipe in the designated solid hazardous waste container.

o Decontaminate all work surfaces thoroughly.[11]

o Carefully remove PPE, avoiding self-contamination, and dispose of single-use items in the
appropriate waste stream.

o Wash hands and any exposed skin thoroughly with soap and water after removing gloves.
[9][10]

Section 4: Emergency Preparedness and Response

Rapid and correct response to an emergency can significantly mitigate harm.

First-Aid Measures

« Inhalation: If inhaled, immediately move the person to fresh air. If the person is not breathing,
give artificial respiration.[5] Call a POISON CENTER or doctor if you feel unwell.

» Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with plenty of
soap and water for at least 15 minutes.[3][12] Seek medical attention if irritation occurs or if
you feel unwell.

o Eye Contact: Rinse cautiously with water for several minutes, also under the eyelids.[3]
Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.
[3] If eye irritation persists, get medical advice/attention.
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Ingestion: Do NOT induce vomiting.[13] Rinse mouth with water. Call a POISON CENTER or
doctor immediately if you feel unwell.[4]

Spill Response Protocol

Evacuate all non-essential personnel from the immediate area.[10]

Ensure adequate ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material such as
vermiculite, dry sand, or earth.[8]

Carefully sweep or scoop up the absorbed material and place it into a sealed, properly
labeled container for hazardous waste disposal.[8][10]

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Do not let the product enter drains.[10]

Fire Fighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. For this substance, no limitations on extinguishing agents are given.

Specific Hazards: In case of fire, hazardous combustion gases such as carbon oxides,
nitrogen oxides (NOx), hydrogen cyanide, hydrogen fluoride, and hydrogen bromide can be
produced.

Protective Equipment: Firefighters must wear self-contained breathing apparatus and full
protective clothing to prevent contact with skin and eyes.

Section 5: Storage and Disposal
Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][14]

Keep away from incompatible materials such as strong oxidizing agents.
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e Store in a locked cabinet or area to restrict access.

Disposal
e This material and its container must be disposed of as hazardous waste.

e Do not mix with other waste streams.[8]

» Disposal must be in accordance with all applicable federal, state, and local environmental
regulations. Contact a licensed professional waste disposal service to dispose of this
material.

o Contaminated packaging should be treated as the product itself.

Visualizations
Safe Handling and Emergency Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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